molecular formula C11H9FO3S B8751639 Methyl 7-fluoro-4-methoxy-1-benzothiophene-2-carboxylate

Methyl 7-fluoro-4-methoxy-1-benzothiophene-2-carboxylate

Cat. No. B8751639
M. Wt: 240.25 g/mol
InChI Key: RRNNSQFCBPAELL-UHFFFAOYSA-N
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Description

Methyl 7-fluoro-4-methoxy-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H9FO3S and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl 7-fluoro-4-methoxy-1-benzothiophene-2-carboxylate

Molecular Formula

C11H9FO3S

Molecular Weight

240.25 g/mol

IUPAC Name

methyl 7-fluoro-4-methoxy-1-benzothiophene-2-carboxylate

InChI

InChI=1S/C11H9FO3S/c1-14-8-4-3-7(12)10-6(8)5-9(16-10)11(13)15-2/h3-5H,1-2H3

InChI Key

RRNNSQFCBPAELL-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C=C(SC2=C(C=C1)F)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Methyl thioglycolate (28.8 mL, 320 mmol) was added under nitrogen to a solution of triethylamine (86.6 mL) in dry N,N-dimethylformamide (220 mL) at 80° C. Stirred at 100° C. for 15 mins. A solution of 2,3-difluoro-6-methoxybenzaldehyde (55.1 g, 320 mmol) in N,N-dimethylformamide (80 mL) was added and the mixture heated at 130° C. for 3 h. Allowed to cool then poured onto ice-water (2 L). The resulting yellow solid was filtered, washing with water (2×200 mL). Dried under vacuum over phosphorus pentoxide at room temperature overnight to give the title compound (67.2 g, 87%); δH (300 MHz, CDCl3) 8.20 (1H, d, ArH), 7.06 (1H, t, ArH), 6.68 (1H, m, ArH) and 3.99 (6H, s, OCH3 and CO2CH3).
Quantity
28.8 mL
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reactant
Reaction Step One
Quantity
86.6 mL
Type
reactant
Reaction Step One
Quantity
220 mL
Type
solvent
Reaction Step One
Quantity
55.1 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Two
Yield
87%

Synthesis routes and methods II

Procedure details

Methyl thioglycolate (28.8 mL, 320 mmol) was added under nitrogen to a solution of triethylamine (86.6 mL) in dry NN-dimethylformamide (220 mL) at 80° C. Stirred at 100° C. for 15 mins. A solution of 2,3-difluoro-6-methoxybenzaldehyde (55.1 g, 320 mmol) in N,N-dimethylformamide (80mL) was added and the mixture heated at 130° C. for 3h. Allowed to cool then poured onto ice-water (2L). The resulting yellow solid was filtered, washing with water (2×200 mL). Dried under vacuum over phosphorus pentoxide at room temperature overnight to give the title compound (67.2 g, 87%); δH (300 MHz, CDCl3) 8.20 (1H, d, ArH), 7.06 (1H, t, ArH), 6.68 (1H, m, ArH) and 3.99 (6H, s, OCH3 and CO2CH3).
Quantity
28.8 mL
Type
reactant
Reaction Step One
Quantity
86.6 mL
Type
reactant
Reaction Step One
[Compound]
Name
NN-dimethylformamide
Quantity
220 mL
Type
solvent
Reaction Step One
Quantity
55.1 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
87%

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